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Compound of Interest

Compound Name: 2-(1H-Pyrazol-3-YL )ethanol

Cat. No.: B2570587

2-(1H-Pyrazol-3-YL)ethanol is a bifunctional molecule featuring a pyrazole ring, which
provides a rigid, aromatic core capable of engaging in various non-covalent interactions, and a
primary alcohol, which serves as a versatile functional handle for chemical modification.
Understanding its fundamental properties is the first step in its effective application.

Chemical Structure and Identifiers

The structural arrangement of the pyrazole ring and the ethanol substituent dictates the
molecule's reactivity and steric profile. The "3-YL" designation specifies the attachment point of
the ethanol group on the five-membered ring relative to the nitrogen atoms.
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Starting Materials

G-Hydroxybut-3-en-2-one ( Hydrazine Hydrate (NHzNH2-H20) )

(or equivalent precursor)

Reaction

Solvent:
Ethanol (EtOH)

Condition:
Reflux (Heat)

Workup &qurification

Solvent Removal
(Rotary Evaporation)
Pour over Ice/Water

(Precipitation)
Filtration

Crystallization or
Column Chromatography

Final Product

y

2-(1H-Pyrazol-3-YL)ethanol
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Hydroxyl Group Reactions

Esterification
(e.g., + Acyl Chloride)
-oH_|-7

Williamson Ether Synthesis
(e.g., + Alkyl Halide, Base)
y'

- Oxidation further oxidation . .
2-(1H-Pyrazol-3-YL)ethanol (e.g., PCC, DMP) [~ Pyrazole-3-acetaldehyde)—> - Pyrazole-3-acetic acid

Pyrazole N-H Reactions

NH N-Alkylation
N (e.g., + Alkyl Halide, Base)

A

N-Arylation
(e.g., Buchwald-Hartwig)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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